Cas no 81172-05-6 (4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-)

Technical Introduction: 5-(2-Hydroxyethyl)-2,6-dimethyl-4(3H)-pyrimidinone This heterocyclic compound, featuring a pyrimidinone core substituted with a 2-hydroxyethyl group and two methyl groups, is of interest in pharmaceutical and chemical research due to its versatile reactivity. The hydroxyl and carbonyl functionalities enable further derivatization, making it a valuable intermediate for synthesizing bioactive molecules. Its structural properties may contribute to applications in medicinal chemistry, particularly in the development of nucleoside analogs or enzyme inhibitors. The compound's stability and solubility profile enhance its utility in organic synthesis. Researchers value it for its potential role in exploring structure-activity relationships in drug discovery.

4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- structure

81172-05-6 structure

Product name:4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-

CAS No:81172-05-6

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:729838

PubChem ID:135459367

4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-
- 5-(2-hydroxyethyl)-2,6-dimethyl-4(3H)-pyrimidinone
- SCHEMBL7147721
- CS-0247365
- DTXSID101001822
- 81172-05-6
- AKOS013464067
- NSC-149866
- AKOS006279155
- 5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4(3H)-one
- NWJMOPQMBUDEJB-UHFFFAOYSA-N
- 5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4-ol
- 5-(2-hydroxyethyl)-2,6-dimethyl-1H-pyrimidin-4-one
- 5-(2-hydroxyethyl)-2,4-dimethyl-1H-pyrimidin-6-one
- SB56979
- EN300-365123
- NSC149866
- Inchi： InChI=1S/C8H12N2O2/c1-5-7(3-4-11)8(12)10-6(2)9-5/h11H,3-4H2,1-2H3,(H,9,10,12)
- InChI Key： NWJMOPQMBUDEJB-UHFFFAOYSA-N
- SMILES： CC1=C(C(=O)NC(=N1)C)CCO

Computed Properties

Exact Mass: 168.09
Monoisotopic Mass: 168.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.4
Topological Polar Surface Area: 61.7Å²

Experimental Properties

Density: 1.24
Boiling Point: 298.9°C at 760 mmHg
Flash Point: 134.6°C
Refractive Index: 1.57
PSA: 65.98000
LogP: -0.07850

4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-365123-1.0g	5-(2-hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	95%	1g	$0.0	2023-06-07
Enamine	EN300-365123-0.05g	5-(2-hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	95%	0.05g	$174.0	2023-03-02
Enamine	EN300-365123-0.1g	5-(2-hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	95%	0.1g	$257.0	2023-03-02
Enamine	EN300-365123-0.5g	5-(2-hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	95%	0.5g	$579.0	2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1318035-50mg	5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	97%	50mg	￥4665.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1318035-500mg	5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	97%	500mg	￥13543.00	2024-07-28
A2B Chem LLC	AC39988-2.5g	5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4(3H)-one	81172-05-6	95%	2.5g	$1566.00	2024-04-19
A2B Chem LLC	AC39988-500mg	5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4(3H)-one	81172-05-6	95%	500mg	$645.00	2024-04-19
1PlusChem	1P0055SK-500mg	4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-	81172-05-6	95%	500mg	$772.00	2025-02-21
Enamine	EN300-365123-5.0g	5-(2-hydroxyethyl)-2,6-dimethylpyrimidin-4-ol	81172-05-6	95%	5.0g	$2152.0	2023-03-02